Cas no 39622-80-5 (Dimethyl 2-bromoisophthalate)

• Product Name: Dimethyl 2-bromoisophthalate
• CAS No: 39622-80-5
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD17169956
• CID: 1090967
• Update Time: 2025-05-04

Dimethyl 2-bromoisophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-bromoisophthalate
• 1,3-Benzenedicarboxylic acid, 2-broMo-, 1,3-diMethyl ester
• 2-Brom-citraconsaeure-dimethylester
• 2-Brom-isophthalsaeure-dimethylester
• 2-bromo-isophthalic acid dimethyl ester
• Bromocitraconic-acid-dimethyl-ester
• cis-2-bromo-3-methylbutenedioic acid dimethyl ester
• dimethyl 2-bromo-3-methylbutenedioate
• methyl 2-bromoisophthalate
• 2-bromoisophthalic acid dimethyl ester
• 1,3-Benzenedicarboxylic acid, 2-bromo-, dimethyl ester
• AK144351
• DIMETHYL 2-BROMOBENZENE-1,3-DIOATE
• 1,3-Dimethyl 2-bromobenzene-1,3-dicarboxylate
• LS10768
• AS06166
• CM13815
• BC004845
• dimethyl 2-bromobenzene-1,3-dicarboxylate
• CS-0

• MDL： MFCD17169956
• Inchi： 1S/C10H9BrO4/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h3-5H,1-2H3
• InChI Key： GHPOMFOMBISJGM-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 271.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 52.60000
• LogP: 2.02230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Dimethyl 2-bromoisophthalate

Dimethyl 2-Bromoisophthalate: A Comprehensive Overview

Dimethyl 2-bromoisophthalate, also known by its CAS number 39622-80-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its brominated isophthalic acid derivative structure, plays a pivotal role in various chemical applications. In recent years, advancements in synthetic methodologies and its integration into cutting-edge materials have further solidified its importance in the chemical sciences.

The molecular structure of dimethyl 2-bromoisophthalate comprises a benzene ring substituted with two methyl ester groups and a bromine atom at the 2-position. This unique arrangement imparts the compound with distinct chemical properties, making it highly reactive under specific conditions. Researchers have leveraged these properties to explore its potential in diverse fields, including polymer synthesis, pharmaceutical intermediates, and electronic materials.

Recent studies have highlighted the role of dimethyl 2-bromoisophthalate as a key precursor in the production of advanced polymers. For instance, its use in the synthesis of polyimides has been extensively documented, where it serves as a building block for high-performance materials with exceptional thermal and mechanical stability. These polymers find applications in aerospace, electronics, and automotive industries, underscoring the compound's industrial relevance.

In the realm of pharmaceuticals, dimethyl 2-bromoisophthalate has emerged as an intermediate in the synthesis of bioactive compounds. Its bromine substituent facilitates various substitution reactions, enabling the creation of complex molecular architectures with potential therapeutic applications. Recent research has focused on optimizing reaction conditions to enhance yield and purity, ensuring scalability for large-scale production.

The environmental impact of dimethyl 2-bromoisophthalate has also come under scrutiny. Studies have investigated its degradation pathways under different environmental conditions, revealing that it undergoes hydrolysis to form less toxic byproducts. These findings are crucial for developing sustainable practices in its manufacturing and disposal processes.

In conclusion, dimethyl 2-bromoisophthalate, with its CAS number 39622-80-5, stands as a testament to the ingenuity of modern chemistry. Its diverse applications and ongoing research highlight its significance in advancing material science and pharmaceutical development. As researchers continue to explore its potential, this compound is poised to play an even more prominent role in shaping future technologies.